Cas no 929402-79-9 (3-(3,4-dimethoxyphenyl)-2-methyl-9-(oxolan-2-yl)methyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one)

• Product Name: 3-(3,4-dimethoxyphenyl)-2-methyl-9-(oxolan-2-yl)methyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one
• CAS No: 929402-79-9
• MF: C₂₅H₂₇NO₆
• MW: 437.48498749733
• CID: 5427509
• Update Time: 2025-07-21

3-(3,4-dimethoxyphenyl)-2-methyl-9-(oxolan-2-yl)methyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethoxyphenyl)-2-methyl-9-(oxolan-2-ylmethyl)-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-4-one
• 4H,8H-Pyrano[2,3-f][1,3]benzoxazin-4-one, 3-(3,4-dimethoxyphenyl)-9,10-dihydro-2-methyl-9-[(tetrahydro-2-furanyl)methyl]-
• 3-(3,4-dimethoxyphenyl)-2-methyl-9-(oxolan-2-yl)methyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one

• Inchi： 1S/C25H27NO6/c1-15-23(16-6-8-21(28-2)22(11-16)29-3)24(27)18-7-9-20-19(25(18)32-15)13-26(14-31-20)12-17-5-4-10-30-17/h6-9,11,17H,4-5,10,12-14H2,1-3H3
• InChI Key： UCLFBXFGFUSTAD-UHFFFAOYSA-N
• SMILES： O1C2=CC=C3C(=O)C(C4=CC=C(OC)C(OC)=C4)=C(C)OC3=C2CN(CC2CCCO2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 4'-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 4'-O-methylated isoflavonoids

Additional information on 3-(3,4-dimethoxyphenyl)-2-methyl-9-(oxolan-2-yl)methyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one

Comprehensive Overview of 3-(3,4-dimethoxyphenyl)-2-methyl-9-(oxolan-2-yl)methyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one (CAS No. 929402-79-9)

The compound 3-(3,4-dimethoxyphenyl)-2-methyl-9-(oxolan-2-yl)methyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one, identified by its CAS No. 929402-79-9, is a structurally complex molecule that has garnered significant attention in the field of organic chemistry and pharmaceutical research. Its unique chromeno-oxazine backbone, combined with dimethoxyphenyl and oxolane substituents, makes it a subject of interest for potential applications in drug discovery and material science. Researchers are particularly intrigued by its potential as a scaffold for designing novel bioactive compounds, given its ability to interact with various biological targets.

In recent years, the demand for innovative heterocyclic compounds like 3-(3,4-dimethoxyphenyl)-2-methyl-9-(oxolan-2-yl)methyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one has surged, driven by advancements in medicinal chemistry and computational drug design. This compound's multi-ring system and electron-rich moieties contribute to its versatility, enabling interactions with enzymes and receptors involved in inflammation, cancer, and neurodegenerative diseases. Its CAS No. 929402-79-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the most discussed topics in relation to this compound is its synthetic accessibility and derivatization potential. Chemists are exploring efficient routes to synthesize 3-(3,4-dimethoxyphenyl)-2-methyl-9-(oxolan-2-yl)methyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one and its analogs, aiming to optimize yield and purity. The incorporation of oxolane and dimethoxyphenyl groups introduces challenges in stereochemistry and regioselectivity, which are actively addressed in recent publications. These efforts align with the broader trend of green chemistry, where sustainable synthetic methods are prioritized.

From a pharmacological perspective, preliminary studies suggest that CAS No. 929402-79-9 exhibits moderate bioactivity in in vitro assays, particularly in modulating kinase pathways and G-protein-coupled receptors (GPCRs). While its exact mechanism of action remains under investigation, the compound's chromeno-oxazine core is hypothesized to mimic natural ligands, making it a candidate for further structure-activity relationship (SAR) studies. This has led to increased interest from pharmaceutical companies specializing in small-molecule therapeutics.

The material science community has also taken note of 3-(3,4-dimethoxyphenyl)-2-methyl-9-(oxolan-2-yl)methyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one due to its potential applications in organic electronics and photovoltaic devices. Its conjugated system and electron-donating groups could enhance charge transport properties, a critical factor in developing next-generation optoelectronic materials. Researchers are investigating its thin-film formation and stability under varying environmental conditions, topics frequently queried in scientific forums.

In the context of intellectual property, several patents have been filed covering the synthesis and applications of CAS No. 929402-79-9, highlighting its commercial viability. The compound's long-tail keyword variations, such as "chromeno-oxazine derivatives" and "dimethoxyphenyl-substituted heterocycles," are commonly searched in patent databases, indicating a competitive landscape. Companies are investing in proprietary technologies to leverage its unique properties, particularly in drug delivery systems and functional coatings.

As the scientific community continues to explore 3-(3,4-dimethoxyphenyl)-2-methyl-9-(oxolan-2-yl)methyl-4H,8H,9H,10H-chromeno8,7-e1,3oxazin-4-one, questions about its toxicity profile, metabolic stability, and scalable production remain at the forefront. These topics are frequently raised in researchgate discussions and conference proceedings, underscoring the need for collaborative efforts to unlock its full potential. With its CAS No. 929402-79-9 serving as a key identifier, this compound is poised to remain a focal point in interdisciplinary research for years to come.